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Compound of Interest

Compound Name: 6-Methyinicotinic acid

Cat. No.: B142956

For researchers, scientists, and professionals in drug development, the efficient synthesis of
key intermediates is paramount. 6-Methylnicotinic acid, a crucial building block in the
synthesis of various pharmaceutical compounds, can be produced through several synthetic
pathways. This guide provides a comparative analysis of the most common methods for
synthesizing 6-methylnicotinic acid, with a focus on reaction conditions, yields, and
scalability.

At a Glance: Comparison of Synthesis Methods

The primary route to 6-methylnicotinic acid involves the oxidation of a substituted pyridine,
most commonly 2-methyl-5-ethylpyridine (MEP). Variations in the oxidizing agent and reaction
conditions offer a trade-off between yield, safety, and environmental impact.
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Synthesis Pathways: A Visual Guide

The following diagrams illustrate the primary synthetic pathways to 6-methylnicotinic acid and
its methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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